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Compound of Interest

Compound Name:
Bis(2,2,6,6-tetramethyl-1-

piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Advanced Stabilization Protocols & Migration
Compliance Strategies
Executive Summary & Chemical Identity[1]
Tinuvin 770 (Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate) is a low molecular weight Hindered

Amine Light Stabilizer (HALS). In the context of food packaging, it serves a critical dual

function: it preserves the structural integrity of polymers (specifically Polypropylene and

Polyethylene) against UV-induced degradation during shelf storage, while requiring rigorous

control to prevent migration into food matrices.

This guide addresses the tension between efficacy (requiring sufficient additive loading) and

safety (requiring minimal migration), providing a validated workflow for R&D professionals.
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Property Specification

Chemical Name Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate

CAS Number 52829-07-9

Molecular Weight 480.7 g/mol

Melting Range 81 – 85 °C

Solubility
Soluble in organic solvents (Acetone,

Chloroform); Insoluble in water

FCM Number 291 (EU Regulation 10/2011)

Mechanism of Action: The Denisov Cycle
Tinuvin 770 does not function by absorbing UV light (like benzophenones). Instead, it acts as a

radical scavenger. It protects the polymer backbone through the Denisov Cycle, a regenerative

process where the nitroxyl radical is the active species.

Key Mechanistic Insight: The efficiency of Tinuvin 770 lies in its regeneration. One molecule of

HALS can scavenge hundreds of radical species, which explains why low loading levels (0.1%

- 0.5%) are effective.
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Figure 1: The Denisov Cycle illustrating the regenerative radical scavenging mechanism of

Tinuvin 770.
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Regulatory Landscape & Compliance Limits[2][3][4][5]
[6][7][8][9][10][11]
Before formulation, the regulatory limits must be defined. These limits dictate the maximum

loading level and the required sensitivity of your analytical methods.

Authority Regulation Status / Limit

FDA (USA) 21 CFR 178.2010

Antioxidant/Stabilizer: Allowed

in Olefin polymers.Limit:

Typically ≤ 0.5% by weight

(depending on polymer type

and food type).[1]

EFSA (EU) Reg.[2][3] (EU) No 10/2011

Authorized Substance (FCM

291).SML (Specific Migration

Limit): Must be verified against

latest Annex I (Typically 5

mg/kg or subject to OML of 60

mg/kg).OML (Overall Migration

Limit): 10 mg/dm² surface

area.

China GB 9685
Listed for use in PE, PP, PS,

ABS.

Protocol 1: Incorporation & Fabrication (Compounding)
Objective: Homogeneous dispersion without thermal degradation of the additive. Challenge:

Tinuvin 770 has a relatively low melting point (81-85°C).[4] Excessive shear heat can volatilize

or degrade the additive before it stabilizes the polymer.

Step-by-Step Methodology:

Masterbatch Preparation:

Do not add neat powder directly to the final film extruder.
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Prepare a 10% Masterbatch in a carrier resin (LDPE or PP) with a Melt Flow Index (MFI)

higher than the base resin to ensure easy dispersion.

Extrusion Parameters (Twin-Screw):

Feed Zone: 160°C (Keep cool to prevent premature melting/sticking).

Mixing Zone: 190°C - 200°C.

Die Zone: 205°C.

Note: Avoid temperatures >230°C for prolonged periods.

Let-Down:

Dilute masterbatch into the final resin to achieve target concentration (0.1% - 0.5%).

Film Casting:

Cast films of 50 µm thickness for testing. Ensure cooling rolls are clean to prevent surface

blooming.

Protocol 2: Safety Validation (Migration Testing)
Objective: Quantify the migration of Tinuvin 770 into food simulants to prove regulatory

compliance. This is the critical "Self-Validating" system.

Critical Advisory (Expertise): Tinuvin 770 is a common additive in laboratory plastics (e.g.,

pipette tips, microcentrifuge tubes).[5] You must use glass or pre-screened solvent-rinsed

labware. Using standard plastic labware can lead to false positives (contamination from the

tube, not the sample).

5.1 Experimental Workflow
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Phase 1: Preparation

Phase 2: Exposure (EU 10/2011)

Phase 3: Quantification
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Figure 2: Validated migration testing workflow ensuring exclusion of labware contamination.
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5.2 Food Simulants Selection (EU/FDA Standard)
Food Type Simulant Abbreviation Rationale

Aqueous 10% Ethanol (v/v) Simulant A Hydrophilic foods.

Acidic 3% Acetic Acid (w/v) Simulant B
Fruit juices, acidic

preserves.

Fatty
Vegetable Oil (or 95%

Ethanol/Isooctane)
Simulant D2

Fatty foods (Worst

case for Tinuvin 770).

Dry

Tenax® (Poly(2,6-

diphenyl-p-phenylene

oxide))

Simulant E Dry goods, cereals.

5.3 Analytical Method: GC-MS Quantification
Tinuvin 770 is amenable to Gas Chromatography (GC) due to its thermal stability up to

~300°C, but LC-MS is preferred if available. Below is the GC-MS Protocol as it is robust for

routine QC.

Instrument: GC-MS (Single Quadrupole or Triple Quad).

Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm x 0.25µm.

Injection: Splitless, 280°C.

Oven Program:

Start: 100°C (hold 1 min).

Ramp: 20°C/min to 300°C.

Hold: 10 min at 300°C.

Mass Spec (SIM Mode):

Target Ion (Quant): m/z 140 (Piperidyl fragment).

Qualifier Ions: m/z 58, 480 (Molecular ion - weak).
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Note: The molecular ion (481) is often weak in EI; rely on the fragment m/z 140 for

quantification.

Internal Standard: Tinuvin 770-d (deuterated) or a structurally similar HALS (e.g., Tinuvin

622) that resolves chromatographically.

Calculation:

: Concentration in simulant (mg/L).

: Volume of simulant (L).

: Surface area of film (dm²).[6][7]

: Conversion factor (EU standard assumes 6 dm² wraps 1 kg food).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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